Cas no 1099597-60-0 (1-Bromo-3-(3,3,3-trifluoropropyl)benzene)

• Product Name: 1-Bromo-3-(3,3,3-trifluoropropyl)benzene
• CAS No: 1099597-60-0
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• CID: 3047075
• PubChem ID: 45790605
• Update Time: 2025-10-31

1-Bromo-3-(3,3,3-trifluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3,3,3-trifluoropropyl)benzene
• 1099597-60-0
• MS-20141
• BBL101055
• STL554849
• AKOS005255978
• MFCD11226672
• CS-0335391
• ZTB59760
• OTAUAIBYXZXPHE-UHFFFAOYSA-N

• Inchi： 1S/C9H8BrF3/c10-8-3-1-2-7(6-8)4-5-9(11,12)13/h1-3,6H,4-5H2
• InChI Key： OTAUAIBYXZXPHE-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(CCC(F)(F)F)=C1

Computed Properties

• Exact Mass: 251.97615g/mol
• Monoisotopic Mass: 251.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-3-(3,3,3-trifluoropropyl)benzene

Recent Advances in the Application of 1-Bromo-3-(3,3,3-trifluoropropyl)benzene (CAS: 1099597-60-0) in Chemical and Pharmaceutical Research

1-Bromo-3-(3,3,3-trifluoropropyl)benzene (CAS: 1099597-60-0) has emerged as a critical intermediate in the synthesis of novel pharmaceutical compounds and agrochemicals. Recent studies highlight its utility in the development of trifluoromethylated aromatic compounds, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological relevance of this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-Bromo-3-(3,3,3-trifluoropropyl)benzene as a key building block in the synthesis of potent kinase inhibitors targeting cancer pathways. The trifluoropropyl moiety was found to significantly improve binding affinity to target proteins, as evidenced by crystallographic data. Researchers employed palladium-catalyzed cross-coupling reactions to incorporate this intermediate into complex heterocyclic scaffolds, achieving yields exceeding 85% under optimized conditions.

In the field of materials science, a breakthrough application was reported in Advanced Functional Materials (2024), where 1099597-60-0 served as a precursor for developing liquid crystal materials with exceptional thermal stability. The unique electronic properties imparted by the trifluoropropyl group enabled the creation of materials with tunable dielectric constants, showing promise for flexible display technologies.

Recent pharmacokinetic studies have revealed that derivatives synthesized from this brominated intermediate exhibit superior blood-brain barrier penetration compared to their non-fluorinated analogs. This property has spurred interest in its use for central nervous system (CNS) drug development, with several candidates currently in preclinical evaluation for neurodegenerative disorders.

From a synthetic chemistry perspective, novel catalytic systems have been developed to improve the efficiency of transformations involving 1-Bromo-3-(3,3,3-trifluoropropyl)benzene. A 2024 Nature Catalysis paper described a copper-photoredox dual catalytic system that enables C-N bond formation at room temperature, significantly expanding the scope of accessible derivatives while maintaining excellent functional group tolerance.

The environmental impact of this compound has also been investigated, with recent life-cycle assessments suggesting that proper handling and waste management protocols can mitigate potential ecological concerns associated with its brominated structure. Advanced oxidation processes have shown particular effectiveness in degrading this compound in industrial wastewater streams.

Looking forward, the versatility of 1099597-60-0 continues to inspire innovative applications across multiple disciplines. Ongoing research focuses on developing more sustainable synthetic routes and exploring its potential in emerging areas such as PROTAC technology and radiopharmaceutical development. The compound's unique combination of reactivity and physicochemical properties ensures its continued relevance in cutting-edge chemical and pharmaceutical research.